Cas no 1261943-84-3 (4-(4-Chloro-2-methoxyphenyl)phenol)

• Product Name: 4-(4-Chloro-2-methoxyphenyl)phenol
• CAS No: 1261943-84-3
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18312946
• CID: 2765061
• PubChem ID: 53218647
• Update Time: 2025-10-28

4-(4-Chloro-2-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261943-84-3
• BS-30509
• DTXSID50683564
• 4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-ol
• CS-0208975
• 4'-Chloro-2'-methoxy[1,1'-biphenyl]-4-ol
• 4-(4-CHLORO-2-METHOXYPHENYL)PHENOL
• MFCD18312946
• 4-(4-Chloro-2-methoxyphenyl)phenol

• MDL： MFCD18312946
• Inchi： 1S/C13H11ClO2/c1-16-13-8-10(14)4-7-12(13)9-2-5-11(15)6-3-9/h2-8,15H,1H3
• InChI Key： KQLYNMZESILFFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(4-Chloro-2-methoxyphenyl)phenol

Introduction to 4-(4-Chloro-2-methoxyphenyl)phenol (CAS No. 1261943-84-3)

4-(4-Chloro-2-methoxyphenyl)phenol, also known by its CAS number 1261943-84-3, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This phenolic compound features a unique structural arrangement with a 4-chloro-2-methoxyphenyl substituent attached to a phenolic ring, making it a valuable candidate for various applications, including drug discovery and materials science.

The chemical structure of 4-(4-Chloro-2-methoxyphenyl)phenol is characterized by the presence of a phenolic hydroxyl group (-OH) and a substituted benzene ring. The 4-chloro-2-methoxyphenyl moiety imparts specific electronic and steric properties that influence the compound's reactivity and biological activity. These properties make it an attractive molecule for the development of new therapeutic agents and functional materials.

In recent years, the study of 4-(4-Chloro-2-methoxyphenyl)phenol has gained momentum due to its potential applications in various areas of research. One notable area is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo selective chemical transformations makes it a versatile building block in organic synthesis, particularly in the development of small molecule drugs targeting specific biological pathways.

Research into the biological activity of 4-(4-Chloro-2-methoxyphenyl)phenol has revealed its potential as an antioxidant and anti-inflammatory agent. Studies have shown that this compound can effectively scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting its potential use in the treatment of oxidative stress-related diseases and inflammatory conditions. These findings have sparked interest in further exploring its therapeutic potential through preclinical and clinical studies.

Beyond its medicinal applications, 4-(4-Chloro-2-methoxyphenyl)phenol has also been investigated for its use in materials science. Its unique electronic properties make it suitable for the development of advanced materials, such as polymers and coatings with enhanced stability and functionality. Researchers have explored its use in the synthesis of conductive polymers and photovoltaic materials, highlighting its versatility and potential for technological innovation.

The synthesis of 4-(4-Chloro-2-methoxyphenyl)phenol can be achieved through various methods, including Suzuki coupling reactions and electrophilic aromatic substitution. These synthetic routes offer high yields and good selectivity, making them suitable for large-scale production. The choice of synthetic method often depends on the specific requirements of the application, such as purity, cost, and environmental impact.

In terms of safety and handling, it is important to note that while 4-(4-Chloro-2-methoxyphenyl)phenol is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for 4-(4-Chloro-2-methoxyphenyl)phenol are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of this compound in both pharmaceutical and materials science domains.

In conclusion, 4-(4-Chloro-2-methoxyphenyl)phenol (CAS No. 1261943-84-3) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for drug discovery, antioxidant applications, and advanced materials development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in scientific research.